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Compound of Interest

Compound Name: Cimbuterol-d9

Cat. No.: B565684 Get Quote

Abstract: This document provides a comprehensive technical overview of Cimbuterol-d9, a

deuterated isotopologue of the β-adrenergic agonist Cimbuterol. Designed for researchers,

scientists, and drug development professionals, this guide details the compound's properties,

supplier information, and critical applications as an internal standard in analytical chemistry. It

includes a detailed experimental protocol for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) workflows and visualizes key processes through standardized

diagrams.

Chemical and Physical Properties
Cimbuterol-d9 is the deuterium-labeled version of Cimbuterol. The incorporation of nine

deuterium atoms provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based quantification of the parent compound, Cimbuterol, in complex matrices.

Its primary use is in research and analytical laboratories, particularly for residue control and

metabolism studies.[1] It is intended for research purposes only and is not for human or

veterinary use.[2][3]
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Property Value Source(s)

CAS Number 1246819-04-4 [1][2][3][4]

Chemical Name

2-Amino-5-(2-tert-butyl-d9-

amino-1-

hydroxyethyl)benzonitrile

[1][4]

Molecular Formula C₁₃H₁₀D₉N₃O [3][5]

Molecular Weight ~242.36 g/mol [2][3]

Appearance White to Off-White Solid [3]

Purity >95% [5]

Solubility Methanol (Slightly, Heated) [3]

Storage

Store at -20°C for short-term

(up to 1 month) or -80°C for

long-term (up to 6 months).

Supplier and Purchasing Information
Cimbuterol-d9 is available from several specialized chemical suppliers as a reference

standard. Pricing and availability can vary, and many suppliers require user registration to view

pricing details.
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Supplier
Product/Catalog
No.

Available
Quantities

Contact/Purchasin
g

WITEGA Laboratorien BA023
5 mg, 10 mg, 25 mg,

50 mg

Distributed through

various vendors.[1]

Biosynth WZB81904 0.5 mg, 1 mg, 2 mg

Online catalog; prices

listed as $900.00 for

0.5 mg and 1 mg.[2]

GlpBio GC62897 1 mg, 5 mg, 10 mg

Online catalog;

requires inquiry for

pricing.

Clearsynth C468509
1 mg, 2.5 mg, 5 mg,

10 mg, 25 mg, 50 mg

Online catalog;

requires login to view

price.[6]

Simson Pharma N/A Inquire for details

Contact via email or

phone for pricing and

ordering.[7]

HPC Standards 679193 10 mg

Online catalog;

requires login to view

price.[8]

Application and Experimental Protocols
The primary application of Cimbuterol-d9 is as an internal standard (IS) for the accurate

quantification of Cimbuterol in biological samples, such as pork meat, using LC-MS/MS.[1] The

IS corrects for variations in sample preparation (e.g., extraction efficiency) and instrument

response.[1]

This protocol is adapted from methodologies described for the analysis of β-agonists in animal

tissues.

1. Objective: To accurately quantify Cimbuterol in a pork meat sample using Cimbuterol-d9 as

an internal standard.
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2. Materials:

Pork meat sample

Cimbuterol-d9 (Internal Standard Stock)

Cimbuterol (Calibration Standard)

Acetonitrile (ACN)

Formic Acid

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges

Centrifuge tubes, vials

3. Methodology:

Sample Preparation & Extraction:

Homogenize 5g of the pork meat sample.

Spike the homogenized sample with a known concentration of Cimbuterol-d9 solution.

Add 10 mL of acetonitrile and vortex vigorously for 2 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Collect the supernatant (the acetonitrile layer).

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1 mL of mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:
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Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to

initial conditions.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Tandem Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization, Positive (ESI+).

Monitoring Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions (example values):

Cimbuterol: Q1: m/z 234.1 -> Q3: m/z 178.1 (quantifier), m/z 160.1 (qualifier).

Cimbuterol-d9: Q1: m/z 243.2 -> Q3: m/z 184.1 (quantifier).

Note: Specific m/z values should be optimized in the laboratory.

Data Analysis:

Generate a calibration curve using known concentrations of the Cimbuterol standard

spiked with the fixed concentration of Cimbuterol-d9.

Plot the ratio of the peak area of Cimbuterol to the peak area of Cimbuterol-d9 against

the concentration of the Cimbuterol standards.

Calculate the concentration of Cimbuterol in the pork sample by interpolating its peak area

ratio onto the calibration curve.
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Fig 1. Workflow for quantification using a deuterated internal standard.
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Biological Context: β-Adrenergic Signaling Pathway
Cimbuterol is a β-adrenergic agonist. It exerts its effects by binding to and activating β-

adrenergic receptors, which are G-protein coupled receptors (GPCRs). The diagram below

illustrates the canonical Gs-protein signaling cascade initiated by an agonist like Cimbuterol.
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Fig 2. Simplified β-adrenergic receptor signaling pathway.
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Safety and Handling
Cimbuterol-d9 is classified as a hazardous substance and must be handled with appropriate

precautions in a laboratory setting.

Hazard Statements: Harmful if swallowed (H302), in contact with skin (H312), or if inhaled

(H332).[8] Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[8]

Precautionary Statements:

Prevention: Avoid breathing dust/fumes.[3] Wash hands thoroughly after handling.[3] Use

only in a well-ventilated area. Wear protective gloves, clothing, and eye/face protection.[3]

Response: If in eyes, rinse cautiously with water for several minutes.[3] If on skin, wash

with plenty of water.[3] If inhaled, remove person to fresh air.[3]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[3]

Personal Protective Equipment (PPE): A dust mask, safety glasses, and chemical-resistant

gloves are recommended.

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete and up-to-

date safety information before handling this compound.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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